Cas no 2694734-72-8 (4-(2-Aminoethyl)heptane hydrochloride)

• Product Name: 4-(2-Aminoethyl)heptane hydrochloride
• CAS No: 2694734-72-8
• MF: C₉H₂₂ClN
• MW: 179.73068189621
• MDL: MFCD34474762
• CID: 5613735
• PubChem ID: 165940597
• Update Time: 2025-10-28

4-(2-Aminoethyl)heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694734-72-8
• Z5102110220
• EN300-33037279
• 4-(2-aminoethyl)heptane hydrochloride
• 3-Propylhexan-1-amine hydrochloride
• 4-(2-Aminoethyl)heptane hydrochloride

• MDL： MFCD34474762
• Inchi： 1S/C9H21N.ClH/c1-3-5-9(6-4-2)7-8-10;/h9H,3-8,10H2,1-2H3;1H
• InChI Key： PZVIZRGMRJXCCC-UHFFFAOYSA-N
• SMILES： Cl.NCCC(CCC)CCC

Computed Properties

• Exact Mass: 179.1440774g/mol
• Monoisotopic Mass: 179.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 55.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-Aminoethyl)heptane hydrochloride

4-(2-Aminoethyl)heptane hydrochloride: A Comprehensive Overview

4-(2-Aminoethyl)heptane hydrochloride, also known by its CAS number 2694734-72-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a tertiary amine derivative, specifically a heptane derivative with an aminoethyl group attached at the fourth carbon position. The hydrochloride form indicates that it exists as the salt of the hydrochloric acid, which is commonly used in pharmaceutical applications to enhance solubility and stability.

The structural formula of 4-(2-Aminoethyl)heptane hydrochloride can be represented as C9H21ClN, with a molecular weight of approximately 165.68 g/mol. Its physical properties include a melting point of around 110°C and a boiling point of about 150°C under standard conditions. The compound is typically a white crystalline solid, which is soluble in water and various organic solvents such as ethanol and methanol.

Recent studies have highlighted the potential applications of 4-(2-Aminoethyl)heptane hydrochloride in drug delivery systems. Researchers have explored its ability to act as a bioisostere, where it can replace other functional groups in molecules without altering their pharmacological activity significantly. This property makes it a valuable tool in medicinal chemistry for optimizing drug candidates.

In addition to its role in drug design, 4-(2-Aminoethyl)heptane hydrochloride has been investigated for its potential in synthesizing advanced materials. For instance, it has been used as a precursor in the synthesis of polyamides and polyurethanes, which are widely used in industries ranging from textiles to automotive manufacturing.

The synthesis of 4-(2-Aminoethyl)heptane hydrochloride involves a multi-step process that typically begins with the alkylation of an appropriate amine precursor. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis, making it more feasible for large-scale production.

From a toxicological perspective, studies have shown that 4-(2-Aminoethyl)heptane hydrochloride exhibits low acute toxicity when administered orally or intravenously. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment.

In conclusion, 4-(2-Aminoethyl)heptane hydrochloride, with its CAS number 2694734-72-8, represents a versatile compound with promising applications across multiple disciplines. Its role in drug development, material science, and chemical synthesis underscores its importance in contemporary research and industry.